Cas no 2121513-86-6 (2-Fluoro-3-methoxypyridine-4-boronic acid pinacol ester)

• Product Name: 2-Fluoro-3-methoxypyridine-4-boronic acid pinacol ester
• CAS No: 2121513-86-6
• MF: C₁₂H₁₇BFNO₃
• MW: 253.07768702507
• MDL: MFCD18723318
• CID: 5073660
• PubChem ID: 131676867
• Update Time: 2026-03-01

2-Fluoro-3-methoxypyridine-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-methoxypyridine-4-boronic acid pinacol ester
• 2-Fluoro-3-methoxy-4-pyridineboronic acid pinacol ester
• 2-fluoro-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• Pyridine, 2-fluoro-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• AT10288
• D71750
• (2-FLUORO-3-METHOXYPYRIDIN-4-YL)BORONIC ACID PINACOL ESTER
• Z2050102095
• 2-fluoro-3-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CS-0189381
• DTXSID001139420
• EN300-741009
• MFCD18723318
• 2121513-86-6

• MDL： MFCD18723318
• Inchi： 1S/C12H17BFNO3/c1-11(2)12(3,4)18-13(17-11)8-6-7-15-10(14)9(8)16-5/h6-7H,1-5H3
• InChI Key： NCKNLZMVHKITGV-UHFFFAOYSA-N
• SMILES： FC1C(=C(B2OC(C)(C)C(C)(C)O2)C=CN=1)OC

Computed Properties

• Exact Mass: 253.1285517g/mol
• Monoisotopic Mass: 253.1285517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6

Additional information on 2-Fluoro-3-methoxypyridine-4-boronic acid pinacol ester

2-Fluoro-3-methoxypyridine-4-boronic acid pinacol ester

The compound 2-Fluoro-3-methoxypyridine-4-boronic acid pinacol ester (CAS No: 2121513-86-6) is a highly specialized organic molecule with significant applications in the field of organic synthesis, particularly in the construction of heterocyclic compounds and drug discovery. This molecule is characterized by its unique structure, which includes a pyridine ring substituted with a fluoro group at position 2, a methoxy group at position 3, and a boronic acid pinacol ester group at position 4. The presence of these functional groups makes it an invaluable building block in modern chemical research.

Recent advancements in organoboron chemistry have highlighted the importance of boronic acid pinacol esters as versatile intermediates in cross-coupling reactions, such as the Suzuki-Miyaura coupling. These reactions are pivotal in constructing biologically active molecules and materials with tailored properties. The fluoro group at position 2 introduces electronic effects that can modulate the reactivity of the molecule, while the methoxy group at position 3 contributes to both steric and electronic interactions, making it an ideal substrate for various transformations.

One of the most notable applications of 2-Fluoro-3-methoxypyridine-4-boronic acid pinacol ester is in the synthesis of pyridine-based pharmaceuticals. Pyridine derivatives are known for their wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. Researchers have utilized this compound to develop novel drug candidates by incorporating it into larger molecular frameworks through advanced coupling techniques.

In addition to its role in drug discovery, this compound has also found utility in materials science. The ability to precisely control the substitution pattern on the pyridine ring allows for the creation of materials with specific electronic and optical properties. For instance, derivatives of this compound have been explored for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The synthesis of 2-Fluoro-3-methoxypyridine-4-boronic acid pinacol ester typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the boronic acid pinacol ester group is often achieved through palladium-catalyzed coupling reactions or through direct arylation methods using palladium catalysts. These methods ensure high yields and excellent regioselectivity, making them suitable for large-scale production.

Recent studies have also focused on the sustainability aspects of synthesizing such compounds. Green chemistry principles are being increasingly applied to minimize waste and reduce environmental impact. For example, researchers have explored the use of microwave-assisted synthesis and continuous flow reactors to optimize reaction conditions and improve efficiency.

In conclusion, 2-Fluoro-3-methoxypyridine-4-boronic acid pinacol ester (CAS No: 2121513-86-6) stands as a testament to the ingenuity and precision required in modern organic synthesis. Its unique structure and functional groups make it an indispensable tool in both academic research and industrial applications. As new methodologies continue to emerge, this compound will undoubtedly play an even more significant role in shaping the future of chemical science.